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Compound of Interest

Compound Name:
2-((Dimethylamino)methyl)acrylic

acid

Cat. No.: B032712 Get Quote

Note: While the user requested information on hydrogels from 2-
((Dimethylamino)methyl)acrylic acid, a thorough literature search did not yield specific data

for this monomer's application in oil/water separation. However, extensive research exists for

the structurally similar and commonly used monomer, 2-(dimethylamino)ethyl methacrylate

(DMAEMA). The following application notes and protocols are based on the well-documented

performance of a thermo- and pH-responsive hydrogel synthesized from DMAEMA and

methacrylic acid (MAA), which has demonstrated high efficiency in oil/water separation.

Introduction
Efficient separation of oil-water mixtures is a critical challenge in various fields, including

industrial wastewater treatment, oil spill remediation, and chemical processing. Stimulus-

responsive hydrogels have emerged as a promising class of materials for this application due

to their ability to undergo significant changes in their physical and chemical properties in

response to external stimuli such as temperature and pH. This document provides detailed

protocols for the synthesis and application of a super-hydrophilic poly(2-(dimethylamino)ethyl

methacrylate-co-methacrylic acid) (p(DMAEMA-co-MAA)) hydrogel for controllable oil/water

separation. This hydrogel, when coated on a stainless steel mesh, exhibits excellent separation

efficiency and reusability.
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Data Presentation
The performance of the p(DMAEMA-co-MAA) hydrogel-coated mesh for oil/water separation is

summarized in the table below. The data is based on the separation of a silicone oil/water

mixture.

Parameter Value Reference

Separation Efficiency > 98.35% [1][2][3][4]

Underwater Oil Contact Angle ~151° [1][2][3]

Reusability
High efficiency maintained

after 15 uses
[1][2][3][4]

Operating Temperature < 55 °C (at pH 7) [1][2][3]

Operating pH < 13 (at 25 °C) [1][2][3]

Experimental Protocols
Synthesis of p(DMAEMA-co-MAA) Hydrogel-Coated
Mesh
This protocol details the free radical polymerization of 2-(dimethylamino)ethyl methacrylate

(DMAEMA) and methacrylic acid (MAA) to create a hydrogel coating on a stainless steel mesh.

Materials:

2-(dimethylamino)ethyl methacrylate (DMAEMA)

Methacrylic acid (MAA)

N,N'-Methylenebis(acrylamide) (MBA) (cross-linker)

Potassium persulfate (K₂S₂O₈) (initiator)

Deionized water

Stainless steel mesh
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Nitrogen gas

Procedure:

Prepare the monomer solution by mixing DMAEMA and MAA in a desired molar ratio in

deionized water.

Add the MBA cross-linker (typically 1% by monomer mass) to the solution and stir for 4 hours

to ensure homogeneity.

Dissolve the initiator, K₂S₂O₈ (typically 0.5% by monomer mass), in a small amount of

deionized water.

Under a nitrogen atmosphere, add the initiator solution dropwise to the monomer solution.

Immediately immerse the stainless steel mesh into the mixed solution.

Carefully withdraw the mesh, ensuring a uniform coating of the pre-gel solution adheres to

the surface.

Transfer the coated mesh to an oven and cure at 70°C for 6 hours under a nitrogen

atmosphere to facilitate free radical polymerization and form the hydrogel.

After polymerization, wash the coated mesh thoroughly with deionized water to remove any

unreacted monomers and initiator.

Oil/Water Separation Protocol
This protocol describes the use of the prepared p(DMAEMA-co-MAA) hydrogel-coated mesh

for the separation of an oil/water mixture.

Materials:

p(DMAEMA-co-MAA) hydrogel-coated mesh

Oil/water mixture (e.g., silicone oil and water)

Beaker or collection vessel
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Separation apparatus (e.g., a funnel or a custom-built setup to hold the mesh)

Procedure:

Place the p(DMAEMA-co-MAA) hydrogel-coated mesh in the separation apparatus.

Pour the oil/water mixture onto the mesh.

Water will selectively pass through the super-hydrophilic hydrogel layer, while the oil is

retained on the surface.

Collect the separated water in a beaker or collection vessel.

The separation process is driven by gravity.

After separation, the mesh can be cleaned with water and reused for subsequent separation

cycles.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of the p(DMAEMA-co-MAA)

hydrogel-coated mesh.
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Caption: Workflow for the synthesis of the hydrogel-coated mesh.
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Oil/Water Separation Process
This diagram illustrates the logical flow of the oil/water separation process using the

functionalized hydrogel mesh.

Start: Oil/Water Mixture

Pour Mixture onto
p(DMAEMA-co-MAA) Mesh

Gravity-Driven Separation

Water Permeates
Through Hydrophilic Mesh

Oil is Repelled and
Retained by the Mesh

Collect Purified Water Clean Mesh for Reuse
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Caption: Logical workflow of the oil/water separation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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